Cas no 15097-38-8 (Benzyl (Triphenylphosphoranylidene)acetate)
Benzyl (Triphenylphosphoranylidene)acetate is a Wittig reagent widely used in organic synthesis for the formation of carbon-carbon double bonds. This stable, crystalline compound facilitates the efficient conversion of aldehydes and ketones into α,β-unsaturated esters via the Wittig reaction. Its benzyl ester group enhances solubility in organic solvents, while the triphenylphosphoranylidene moiety ensures high reactivity and selectivity. The product is particularly valuable in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, due to its predictable stereochemical outcomes and mild reaction conditions. Its robustness and ease of handling make it a preferred choice for constructing olefins in synthetic applications.
15097-38-8 structure
Product Name:Benzyl (Triphenylphosphoranylidene)acetate
CAS No:15097-38-8
MF:C27H23O2P
MW:410.444088220596
MDL:MFCD00191787
CID:50017
PubChem ID:3862746
Update Time:2025-06-08
Benzyl (Triphenylphosphoranylidene)acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 2-(triphenylphosphoranylidene)acetate
- Benzyl(triphenylphosphoranylidene)acetate
- Benzyl(triphenylphosphoranylidene)acetate]
- (Benzyloxycarbonylmethylene)triphenylphosphorane
- 2-(Triphenylphosphoranylidene)acetic acid phenylmethyl ester
- benzyl 2-(triphenyl-λ5-phosphanylidene)acetate
- BENZYL (TRIPHENYLPHOSPHORANYLIDENE)ACETATE
- Benzyl (triphenyl-lambda~5~-phosphanylidene)acetate
- Acetic acid, (triphenylphosphoranylidene)-, phenylmethyl ester
- phenylmethyl 2-(triphenylylidene)acetate
- Benzyl (triphenylphosphoranylidene)acetate, 97%
- benzyl 2-(triphenyl-
- KSC526Q3L
- C27H23O2P
- INKMLGJBBDRIQR-UHFFFAOYSA-N
- benzyl (triphenyl-lambda5-phosphanylidene)acetate
- benzyloxycarbonylmethylene triphenyl phosphorane
- benzyl triphenylphosphoranylidene-acetate
- Acetic acid, 2-(triphenylphosphoranylidene)-, phenylmethyl ester
- SY045501
- Benzyl(triphenylphosphoranylidene)-acetate
- AKOS015909319
- W-200126
- benzyl (triphenylphosphoranylidene)-acetate
- Benzyl(triphenylphosphoranylidene)acetate, 97%
- benzyl 2-(triphenyl-lambda5-phosphanylidene)acetate
- GEO-02511
- SCHEMBL2389657
- CS-W013862
- benzyloxycarbonylmethylene-triphenylphosphorane
- AS-71699
- DTXSID40397527
- carbobenzyl-oxymethylenetriphenyl phosphorane
- 15097-38-8
- EN300-98832
- benzyloxycarbonylmethylene triphenylphosphorane
- MFCD00191787
- benzyl 2-(triphenyl-??-phosphanylidene)acetate
- BBL103078
- STL556888
- DB-129705
- Benzyl (Triphenylphosphoranylidene)acetate
-
- MDL： MFCD00191787
- Inchi： 1S/C27H23O2P/c28-27(29-21-23-13-5-1-6-14-23)22-30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,22H,21H2
- InChI Key： INKMLGJBBDRIQR-UHFFFAOYSA-N
- SMILES： P(=CC(=O)OCC1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 410.14400
- Monoisotopic Mass: 410.14356697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.5
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not available
- Melting Point: 120-122 °C (lit.)
- Boiling Point: 571.1°C at 760 mmHg
- PSA: 36.11000
- LogP: 4.52610
- Solubility: Not available
Benzyl (Triphenylphosphoranylidene)acetate Security Information
- Hazard Statement： H302+H312+H332-H315-H319-H335
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： 36/37/39-26-22
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S22;S26;S36/37/39
- Storage Condition：Inert atmosphere,2-8°C
Benzyl (Triphenylphosphoranylidene)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM194283-25g |
benzyl 2-(triphenyl-l5-phosphanylidene)acetate |
15097-38-8 | 95+% | 25g |
$102 | 2021-08-05 | |
| Chemenu | CM194283-100g |
benzyl 2-(triphenyl-l5-phosphanylidene)acetate |
15097-38-8 | 95+% | 100g |
$281 | 2021-08-05 | |
| Alichem | A019113947-100g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 100g |
294.00 USD | 2021-06-17 | |
| Ambeed | A115966-1g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 1g |
$6.0 | 2025-02-21 | |
| Ambeed | A115966-5g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 5g |
$11.0 | 2025-02-21 | |
| Ambeed | A115966-10g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 10g |
$15.0 | 2025-02-21 | |
| Ambeed | A115966-25g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 25g |
$29.0 | 2025-02-21 | |
| Ambeed | A115966-100g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 100g |
$105.0 | 2025-02-21 | |
| Ambeed | A115966-500g |
Benzyl 2-(triphenylphosphoranylidene)acetate |
15097-38-8 | 97% | 500g |
$524.0 | 2025-02-21 | |
| TRC | B316153-250mg |
Benzyl (Triphenylphosphoranylidene)acetate |
15097-38-8 | 250mg |
$ 50.00 | 2022-06-07 |
Benzyl (Triphenylphosphoranylidene)acetate Related Literature
-
Sachitanand M. Mali,Anupam Bandyopadhyay,Sandip V. Jadhav,Mothukuri Ganesh Kumar,Hosahudya N. Gopi Org. Biomol. Chem. 2011 9 6566
-
Vineet Jeena,Ross S. Robinson RSC Adv. 2014 4 40720
-
3. Flash vacuum pyrolysis of stabilised phosphorus ylides. Part 15.1 Generation of alkoxycarbonyl(sulfenyl)carbenes and their intramolecular insertion to give alkenyl sulfidesR. Alan Aitken,Jill M. Armstrong,Martin J. Drysdale,Fiona C. Ross,Bruce M. Ryan J. Chem. Soc. Perkin Trans. 1 1999 593
15097-38-8 (Benzyl (Triphenylphosphoranylidene)acetate) Related Products
- 90035-21-5(Acetic acid, (triphenylphosphoranylidene)-, 2-methylpropyl ester)
- 128829-17-4(ACETIC ACID, (TRIPHENYLPHOSPHORANYLIDENE)-, 5-HYDROXYPENTYL ESTER)
- 104127-76-6(Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate)
- 1099-45-2(ethyl 2-(triphenyl-λ?-phosphanylidene)acetate)
- 110223-71-7
- 850695-42-0(ACETIC ACID, (TRIPHENYLPHOSPHORANYLIDENE)-, 2-FLUOROETHYL ESTER)
- 2605-67-6((Carbomethoxymethylene)triphenylphosphorane)
- 110212-61-8(Isopropyl 2-(triphenyl-lambda5-phosphanylidene)acetate)
- 63613-50-3(Propanoic acid, 2-(triphenylphosphoranylidene)-, phenylmethyl ester)
- 61042-29-3(Acetic acid, (triphenylphosphoranylidene)-, diphenylmethyl ester)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
